Cas no 950477-78-8 ((S)-2-Methoxy-1-phenylethanamine hydrochloride)

(S)-2-Methoxy-1-phenylethanamine hydrochloride structure
950477-78-8 structure
Product Name:(S)-2-Methoxy-1-phenylethanamine hydrochloride
CAS No:950477-78-8
MF:C9H14ClNO
MW:187.6666
CID:5087038
PubChem ID:70182818
Update Time:2024-10-25

(S)-2-Methoxy-1-phenylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Methoxy-1-phenylethanamine hydrochloride
    • WS-00055
    • SCHEMBL7757109
    • 950477-78-8
    • (S)-2-Methoxy-1-phenylethan-1-amineHCl
    • EN300-7858711
    • F70605
    • (1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
    • (S)-2-methoxy-1-phenylethan-1-amineHYDROCHLORIDE
    • (1S)-2-methoxy-1-phenylethanamine;hydrochloride
    • (1S)-2-methoxy-1-phenylethanamine hydrochloride
    • Inchi: 1S/C9H13NO.ClH/c1-11-7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,10H2,1H3;1H/t9-;/m1./s1
    • InChI Key: DLMKXYXAHHMDJR-SBSPUUFOSA-N
    • SMILES: Cl[H].O(C([H])([H])[H])C([H])([H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H]

Computed Properties

  • Exact Mass: 187.0763918g/mol
  • Monoisotopic Mass: 187.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2

(S)-2-Methoxy-1-phenylethanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1225828-1g
(S)-2-Methoxy-1-phenylethanamine hydrochloride
950477-78-8 95%
1g
$500 2024-06-03
eNovation Chemicals LLC
Y1108762-1g
(S)-2-Methoxy-1-phenylethanamine
950477-78-8 95%
1g
$360 2024-05-23
Enamine
EN300-7858711-0.05g
(1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
950477-78-8 95.0%
0.05g
$28.0 2025-03-21
Enamine
EN300-7858711-0.1g
(1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
950477-78-8 95.0%
0.1g
$39.0 2025-03-21
Enamine
EN300-7858711-0.25g
(1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
950477-78-8 95.0%
0.25g
$55.0 2025-03-21
Enamine
EN300-7858711-0.5g
(1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
950477-78-8 95.0%
0.5g
$100.0 2025-03-21
Enamine
EN300-7858711-1.0g
(1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
950477-78-8 95.0%
1.0g
$156.0 2025-03-21
Enamine
EN300-7858711-2.5g
(1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
950477-78-8 95.0%
2.5g
$306.0 2025-03-21
Enamine
EN300-7858711-5.0g
(1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
950477-78-8 95.0%
5.0g
$452.0 2025-03-21
Enamine
EN300-7858711-10.0g
(1S)-2-methoxy-1-phenylethan-1-amine hydrochloride
950477-78-8 95.0%
10.0g
$671.0 2025-03-21
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited